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Compound of Interest

Compound Name: Ferric salicylate

Cat. No.: B3258485 Get Quote

CAS Number: 30492-15-0 Molecular Formula: C₂₁H₁₅FeO₉ Molar Mass: Approximately 467.18

g/mol [1][2]

This technical guide provides an in-depth overview of ferric salicylate, an iron(III) complex of

salicylic acid.[3] Intended for researchers, scientists, and professionals in drug development,

this document details the compound's physicochemical properties, experimental protocols for

its synthesis and analysis, and its roles in biochemical research.

Physicochemical Properties and Synthesis
Ferric salicylate is a trivalent iron complex where three salicylate anions coordinate with a

central iron(III) ion.[4] This coordination typically results in a deeply colored solution, most often

violet, a characteristic that forms the basis for its spectrophotometric quantification.[5][6] The

stability and structure of the complex can be influenced by factors such as pH and the

presence of other ligands.[4]

Quantitative Data Summary
The following tables summarize key quantitative data for ferric salicylate.
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Property Value Source

CAS Number 30492-15-0 [1][6][7][8]

Molecular Formula C₂₁H₁₅FeO₉ [1][2][3][5]

Molar Mass ~467.18 g/mol [1][2][3][5]

Synonyms Iron(III) Salicylate [1][3][6]

Appearance

Reddish-brown crystalline

powder or intense violet

solution

λmax (in solution) ~530 - 560 nm [3]

Experimental Protocols
Detailed methodologies for the synthesis, quantification, and investigation of ferric salicylate's

biochemical activities are presented below.

Synthesis of Ferric Salicylate
The synthesis of ferric salicylate is typically achieved through the reaction of a ferric salt with

salicylic acid. The resulting complex can be studied in solution or isolated as a solid.

Aqueous Synthesis for Spectrophotometric Analysis:

Reagents:

Ferric chloride (FeCl₃) or Ferric nitrate (Fe(NO₃)₃) solution (e.g., 0.15 M).

Salicylic acid solution (e.g., 2.50 x 10⁻³ M).[7]

Distilled water.

pH buffer (e.g., formate buffer for pH ~3.5).[1]

Procedure:
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Combine the salicylic acid solution with the ferric chloride solution. A common volume ratio

is 5 parts salicylic acid to 1 part ferric chloride.[7]

Adjust the pH of the solution to approximately 3.5 to 4.5. An intense violet color indicates

the formation of the ferric salicylate complex. Note that at a pH above 4, the color may

shift to reddish-brown.

Dilute the solution to the desired final volume with distilled water.

Crystallization via Gel Method:

This method allows for the growth of single crystals of ferric salicylate for structural analysis.

[9][10]

Gel Preparation:

Prepare a solution of iron(II) nitrate in water.

Add tetramethoxysilane to the solution under stirring to form a gel.

Allow the gel to solidify over several days.

Crystallization:

Prepare a solution of sodium salicylate in water (pH ~5.5).

Carefully layer the sodium salicylate solution on top of the gel.

Allow the setup to stand for several days. Microcrystalline material will form at the gel's

surface.[9][10]

Quantitative Analysis by UV-Vis Spectrophotometry
The intense color of the ferric salicylate complex allows for its quantification using the Beer-

Lambert law.[11]

Instrumentation: UV-Vis Spectrophotometer.
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Principle: The absorbance of the violet ferric salicylate complex is directly proportional to its

concentration.

Procedure:

Prepare a series of standard solutions of salicylic acid of known concentrations.

Add an excess of a ferric salt solution (e.g., ferric nitrate) to each standard to ensure all

salicylate is complexed.[3]

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax), which is typically around 530-560 nm.[3]

Construct a calibration curve by plotting absorbance versus concentration.

Prepare the unknown sample by reacting it with the ferric salt solution in the same manner

as the standards.

Measure the absorbance of the unknown sample and determine its concentration from the

calibration curve.[12]

Biochemical Assays
Ferric salicylate has been noted for its dual role as both a pro-oxidant and a potential

antioxidant.[3] The following are protocols for assays relevant to these activities.

Lipid Peroxidation (TBARS Assay):

This assay measures malondialdehyde (MDA), a secondary product of lipid peroxidation.[13]

An iron-salicylate complex has been shown to induce lipid peroxidation.[14]

Sample Preparation:

Homogenize tissue samples in an appropriate buffer (e.g., 0.1% trichloroacetic acid

(TCA)).[15]

Centrifuge the homogenate to collect the supernatant.[15]
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Reaction:

Mix the supernatant with a solution of 0.5% thiobarbituric acid (TBA) in 20% TCA.[15]

Incubate the mixture at 95°C for 25-60 minutes.[15][16] This reaction forms a red MDA-

TBA adduct.

Stop the reaction by placing the samples on ice.

Measurement:

Centrifuge the samples to remove any precipitate.

Measure the absorbance of the supernatant at 532 nm.[13][15]

Calculate the concentration of MDA using the Lambert-Beer law with an extinction

coefficient of 155 mM⁻¹cm⁻¹.[15]

Superoxide Dismutase (SOD) Activity Assay:

The potential antioxidant activity of ferric salicylate can be investigated by assessing its ability

to mimic superoxide dismutase.[3] Commercially available kits are often used for this purpose.

[17][18]

Principle: The assay measures the inhibition of the reduction of a chromogenic reagent (like

WST-1) by superoxide anions.[19] Superoxide anions are generated by an enzymatic

reaction (e.g., xanthine/xanthine oxidase).[18] SOD or an SOD-mimetic compound will

dismutate the superoxide anions, thus decreasing the color development.

General Procedure (using a commercial kit):

Prepare a standard curve using the provided SOD standard.

Add samples (e.g., cell lysates, tissue homogenates, or a solution of ferric salicylate) to

the wells of a microplate.

Add the substrate and xanthine oxidase to initiate the generation of superoxide anions and

the color reaction.
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Incubate for a specified time at a controlled temperature.

Measure the absorbance at the appropriate wavelength (e.g., 450 nm).

The SOD activity is calculated as the percentage of inhibition of the colorimetric reaction.

[18]

Signaling Pathways and Biological Interactions
While direct signaling pathways for the ferric salicylate complex are not extensively

documented, the biological activities of its component, salicylic acid (SA), are well-studied,

particularly in the context of plant and mammalian systems. It is plausible that ferric salicylate
may act as a carrier for salicylate, or that the complex itself has unique interactions.

Salicylic Acid Signaling in Plant Defense
Salicylic acid is a key signaling molecule in plant immunity.

NPR1-Dependent Pathway: SA binds to receptor proteins, including NPR1 (Nonexpressor of

Pathogenesis-Related genes). This interaction allows NPR1 to translocate to the nucleus,

where it interacts with TGA transcription factors to activate the expression of defense-related

genes, such as Pathogenesis-Related (PR) genes.[20]

Interaction with other Hormones: SA signaling can interact with other plant hormone

pathways, such as those for jasmonic acid (JA) and nitric oxide (NO). These interactions can

be synergistic or antagonistic depending on the concentrations of the signaling molecules

and the specific context.[20][21]

Salicylate Effects on Mammalian Signaling
In mammalian cells, salicylates are known for their anti-inflammatory effects.

Inhibition of Prostaglandin Synthesis: Salicylic acid can inhibit the activity of cyclooxygenase

(COX) enzymes, which are involved in the synthesis of pro-inflammatory prostaglandins.[22]

MAP Kinase Pathway: Salicylates have been shown to inhibit the expression of inducible

nitric oxide synthase (iNOS) by attenuating the phosphorylation of Extracellular signal-

Regulated Kinase (ERK), a component of the MAP kinase signaling pathway.[23]
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Caption: Workflow for the quantitative analysis of salicylate using UV-Vis spectrophotometry.
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Caption: Workflow for the TBARS assay to measure lipid peroxidation.
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Caption: Simplified overview of salicylic acid signaling pathways in plants and mammals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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